2-Amino-3-hydroxy-3-pyridin-3-ylpropanoic acid;hydrochloride

• IUPAC Name: 2-amino-3-hydroxy-3-pyridin-3-ylpropanoic acid;hydrochloride
• InChI: InChI=1S/C8H10N2O3.ClH/c9-6(8(12)13)7(11)5-2-1-3-10-4-5;/h1-4,6-7,11H,9H2,(H,12,13);1H
• InChI Key: CKTKFOPDCULAEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(C(C(=O)O)N)O.Cl
• Molecular Formula: C8H11ClN2O3
• Molecular Weight: 218.64 g/mol

Description

“2-Amino-3-hydroxy-3-pyridin-3-ylpropanoic acid;hydrochloride” is a chemical compound with the CAS Number: 2137447-26-6. It has a molecular weight of 218.64. The compound is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H10N2O3.ClH/c9-6(8(12)13)7(11)5-2-1-3-10-4-5;/h1-4,6-7,11H,9H2,(H,12,13);1H. This code provides a specific string of characters that represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 218.64. More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources I have access to.

Scientific Research Applications

Synthesis and Drug Development

The synthesis of amino acids, including 2-Amino-3-hydroxy-3-pyridin-3-ylpropanoic acid; hydrochloride, plays a crucial role in drug development. For example, the chiral β-hydroxy-α-amino acid, which is a key intermediate in the synthesis of certain developmental drug candidates, has been efficiently synthesized using recombinant d-Threonine aldolase enzymes. This process highlights the importance of such compounds in the pharmaceutical industry, particularly in the development of drugs with potential therapeutic applications (Goldberg et al., 2015).

Antimicrobial Activity

Research has also explored the antimicrobial properties of pyridine derivatives, which are closely related to the 2-Amino-3-hydroxy-3-pyridin-3-ylpropanoic acid; hydrochloride structure. These studies have resulted in the synthesis of new compounds with potential antimicrobial activity, contributing to the ongoing search for new antimicrobial agents capable of combating resistant strains of bacteria and fungi. This area of research underscores the potential for derivatives of 2-Amino-3-hydroxy-3-pyridin-3-ylpropanoic acid; hydrochloride to serve as bases for developing new antimicrobial drugs (Patel et al., 2011).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.